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Compound of Interest

Compound Name: Ethyl phosphorodiamidate

Cat. No.: B15480869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and a representative synthesis protocol for ethyl phosphorodiamidate, with a focus on Ethyl
N,N,N',N'-tetramethylphosphorodiamidate. This document is intended to serve as a
foundational resource for professionals in research and development.

Chemical Properties

Ethyl N,N,N',N'-tetramethylphosphorodiamidate is a specific derivative of the broader ethyl
phosphorodiamidate class. Its key quantitative chemical and physical properties are
summarized in the table below for ease of reference and comparison.
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Property Value Source
Molecular Formula CeH17N202P PubChem[1]
Molecular Weight 180.19 g/mol PubChem[1]
CAS Number 2404-65-1 PubChem[1]
N-
IUPAC Name [dimethylamino(ethoxy)phosph ~ PubChem[1]
oryl]-N-methylmethanamine
_ 1.152 g/mL at 25 °C (for the ) )
Density ) Sigma-Aldrich
related chloride precursor)
) n20/D 1.466 (for the related ) )
Refractive Index ) Sigma-Aldrich
chloride precursor)
XLogP3-AA 0.3 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 3 PubChem[1]
Exact Mass 180.10276479 Da PubChem[1]
Monoisotopic Mass 180.10276479 Da PubChem[1]
Topological Polar Surface Area  32.8 A2 PubChem[1]
Heavy Atom Count 11 PubChem[1]

Chemical Structure

Ethyl N,N,N',N'-tetramethylphosphorodiamidate possesses a central phosphorus atom double-
bonded to an oxygen atom. This phosphorus center is also single-bonded to an ethoxy group (-
OCH2CHs) and two dimethylamino groups (-N(CHs)z2). The molecular geometry around the
phosphorus atom is tetrahedral.

The structure is characterized by the following key features:
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e Phosphoryl Group: The P=0 double bond is a prominent feature, contributing to the polarity
of the molecule.

o Ethoxy Group: The presence of the ethyl group influences the compound's solubility in
organic solvents.

o Dimethylamino Groups: The two nitrogen atoms are directly bonded to the phosphorus atom,
defining it as a phosphorodiamidate.

Caption: 2D representation of Ethyl N,N,N',N'-tetramethylphosphorodiamidate.
Experimental Protocols
Representative Synthesis of Ethyl N,N,N',N'-tetramethylphosphorodiamidate

While a specific, detailed experimental protocol for the synthesis of Ethyl N,N,N',N'-
tetramethylphosphorodiamidate is not readily available in the surveyed literature, a
representative procedure can be adapted from the general reaction of phosphoryl chlorides
with alkoxides. The following protocol describes the plausible synthesis from N,N,N’,N'-
Tetramethylphosphorodiamidic chloride and sodium ethoxide.

Materials:

¢ N,N,N’,N'-Tetramethylphosphorodiamidic chloride (CAS: 1605-65-8)
e Sodium ethoxide (NaOEt)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Anhydrous hexane

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Saturated aqueous sodium chloride (brine) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

¢ Round-bottom flask
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e Magnetic stirrer and stir bar

e Dropping funnel

 Inert atmosphere (e.g., nitrogen or argon)
e Separatory funnel

e Rotary evaporator

Procedure:

o Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar and a
dropping funnel is placed under an inert atmosphere.

o Reagent Preparation: A solution of N,N,N’,N'-Tetramethylphosphorodiamidic chloride in
anhydrous diethyl ether (or THF) is prepared. In a separate flask, a suspension of sodium
ethoxide in the same anhydrous solvent is prepared.

¢ Reaction: The solution of N,N,N’,N'-Tetramethylphosphorodiamidic chloride is added
dropwise to the stirred suspension of sodium ethoxide at 0 °C (ice bath). The reaction
mixture is then allowed to warm to room temperature and stirred for several hours to ensure
complete reaction. The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

e Workup: Upon completion, the reaction is quenched by the slow addition of a saturated
agueous solution of NaHCOs. The mixture is transferred to a separatory funnel, and the
organic layer is separated. The aqueous layer is extracted with diethyl ether.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
MgSOa or Na=SO0s, filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

e Final Product: The crude product can be further purified by vacuum distillation or column
chromatography on silica gel to yield pure Ethyl N,N,N',N'-tetramethylphosphorodiamidate.

Safety Precautions:
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* N,N,N’,N'-Tetramethylphosphorodiamidic chloride is corrosive and moisture-sensitive. Handle
in a fume hood with appropriate personal protective equipment (PPE), including gloves and
safety glasses.

o Sodium ethoxide is a strong base and is also moisture-sensitive. Handle with care to avoid
contact with skin and eyes.

e Anhydrous solvents are flammable. All operations should be performed away from ignition
sources.

Final Product:
Ethyl N.N,N',N-tetramethylphosphorodiamidate

Reactants: Reaction:
N.N,N',N-Tetramethylphosphorodiamidic chioride - Add chloride to ethoxide suspension at 0°C
Sodium Ethoxide st o
Anhydrous Solvent

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl N,N,N',N'-tetramethylphosphorodiamidate.

Biological Activity and Signaling Pathways

Specific signaling pathways for Ethyl N,N,N',N'-tetramethylphosphorodiamidate have not been
extensively documented in publicly available literature. However, the broader class of
phosphorodiamidates has been studied for various biological activities.

Some phosphoramidates and phosphorodiamidates have been investigated for their potential
as:

» Anticholinesterase Agents: Certain compounds in this class have been shown to inhibit
acetylcholinesterase, an enzyme critical for nerve function. This activity is the basis for the
use of some organophosphorus compounds as pesticides. Studies have indicated that some
phosphoramidates exhibit lower anticholinesterase activity compared to commercial
pesticides like fenitrothion, which is attributed to their lower hydrophobicity and the
electrophilicity of the phosphorus atom[2].

« Antimicrobial and Antifungal Agents: Research has demonstrated that some phenoxy
derivatives of organophosphates, a related class, possess significant antibacterial and
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antifungal properties[2].

e Prodrugs: The phosphorodiamidate moiety has been incorporated into prodrug design to
improve the delivery and efficacy of therapeutic agents.

Due to the lack of specific information on the signaling pathways of Ethyl N,N,N',N'-
tetramethylphosphorodiamidate, a diagrammatic representation of a biological pathway is not
provided. Further research is required to elucidate its specific mechanism of action and
biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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